
Molecular formula and IUPAC name of
Polythiazide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polythiazide

Cat. No.: B1678995 Get Quote

An In-depth Technical Guide to Polythiazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the diuretic and antihypertensive

agent, Polythiazide. It covers its fundamental chemical properties, mechanism of action, and

relevant experimental data to support further research and development.

Chemical Identity and Properties
Polythiazide is a thiazide diuretic.[1] Its chemical structure and properties are fundamental to

its pharmacological activity.

Molecular Formula: C₁₁H₁₃ClF₃N₃O₄S₃[2][3][4]

IUPAC Name: 6-chloro-2-methyl-3-{[(2,2,2-trifluoroethyl)thio]methyl}-3,4-dihydro-2H-1,2,4-

benzothiadiazine-7-sulfonamide 1,1-dioxide[1][2]

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Polythiazide
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Property Value Source

Molar Mass 439.88 g/mol [2][4][5]

Melting Point 202.5 °C [5]

CAS Number 346-18-9 [2][3][5]

Appearance Crystals from isopropanol [5]

Solubility

Soluble in methanol and

acetone. Practically insoluble

in water and chloroform.

Soluble in aqueous solutions

made alkaline with carbonates

or hydroxides of the alkali

metals.

[5]

Mechanism of Action: Inhibition of the Na⁺-Cl⁻
Symporter
Polythiazide exerts its diuretic and antihypertensive effects by acting on the distal convoluted

tubule of the nephron. The primary molecular target is the thiazide-sensitive sodium-chloride

(Na⁺-Cl⁻) symporter. By inhibiting this transporter, Polythiazide blocks the reabsorption of

sodium and chloride ions from the tubular fluid back into the blood. This leads to an increase in

the excretion of sodium, chloride, and consequently water, resulting in diuresis. The reduction

in extracellular fluid volume contributes to its antihypertensive effect.
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Figure 1: Mechanism of action of Polythiazide.

Experimental Protocols
3.1. Preparation of Polythiazide

A method for the preparation of Polythiazide has been described in a US Patent. The

synthesis involves the reaction of 2-methyl-3-(β,β,β-trifluoroethylthiomethyl)-6-chloro-7-

sulfamyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-dioxide with a suitable methylating agent.

Reference: McManus, J. M. (1961). U.S. Patent No. 3,009,911. Washington, DC: U.S. Patent

and Trademark Office.[5]

3.2. Analytical Profile

A comprehensive analytical profile of Polythiazide, including its description, has been

published. This profile is essential for drug substance characterization and quality control.

Reference: Prasad, T. N. V. (1991). Polythiazide. In K. Florey (Ed.), Analytical Profiles of Drug

Substances (Vol. 20, pp. 665-692). Academic Press.[5]

Experimental Workflow for Efficacy Assessment
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The antihypertensive efficacy of Polythiazide can be evaluated in preclinical and clinical

settings. A general workflow for a clinical study is outlined below.

Pre-clinical Phase

Clinical Phase

Post-marketing

In vitro Assays
(e.g., transporter binding)

Animal Models of Hypertension
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Figure 2: General workflow for assessing the efficacy of Polythiazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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